Cas no 156237-78-4 (1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate
• CAS No: 156237-78-4
• MF: C₁₁H₁₄BrNO₄
• MW: 304.137162685394
• MDL: MFCD09751125
• CID: 107402
• PubChem ID: 11722547
• Update Time: 2025-06-30

1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate
• 1-(tert-Butyl) 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate
• 1H-Pyrrole-1,2-dicarboxylicacid, 4-bromo-, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-O-tert-butyl 2-O-methyl 4-bromopyrrole-1,2-dicarboxylate
• METHYL 4-BROMOPYRROLE-2-CARBOXYLATE, N-BOC PROTECTED
• 4-bromopyrrole-1,2-dicarboxylic acid 1-tertbutylester 2-methyl ester
• Methyl 1-(tert-butoxycarbonyl)-4-bromopyrrole-2-carboxylate
• methylbromopyrroledicarboxylate
• RW3848
• Methyl 4-bromo-1H-pyrrole-2-carboxylate, N-BOC protected
• Methyl 4-bromo-1H-pyrrole-2-carboxylate, N-BOC protected, 4-Bromo-1-(tert-butoxycarbonyl)-2-(methoxycarbonyl)-1H-pyrrole
• s11173
• 1-tert-Butyl2-methyl4-bromo-1H-pyrrole-1,2-dicarboxylate
• 1-tert-butyl 2-methyl 4-bromopyrrole-1,2-dicarboxylate
• 156237-78-4
• BLWTUIPDLAVPHI-UHFFFAOYSA-N
• AKOS005072836
• DTXSID00471135
• 4-Bromo-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• Z1508737487
• EN300-217192
• MFCD09751125
• CS-0132089
• SCHEMBL4131647
• Methyl 1-Boc-4-bromo-1H-pyrrole-2-carboxylate
• J-505131
• 1H-Pyrrole-1,2-dicarboxylic acid, 4-bromo-, 1-(1,1-dimethylethyl) 2-methyl ester
• HB-0733
• SY262783
• SB62460
• FT-0681095
• Methyl 4-bromo-1H-pyrrole-2-carboxylate,N-boc protected
• A883591
• DB-126681

• MDL： MFCD09751125
• Inchi： 1S/C11H14BrNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h5-6H,1-4H3
• InChI Key： BLWTUIPDLAVPHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)N(C=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.01100
• Monoisotopic Mass: 303.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 349.693°C at 760 mmHg
• Flash Point: 165.289°C
• Refractive Index: 1.533
• PSA: 57.53000
• LogP: 2.82040

1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C